BENGHE Foundational & Exploratory

Check Availability & Pricing

Iminodiacetic Acid Hydrochloride: A
Comprehensive Safety Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Iminodiacetic acid hydrochloride

Cat. No.: B8638863

Introduction

Iminodiacetic acid hydrochloride, a derivative of the chelating agent iminodiacetic acid, is a
compound utilized in various research and development applications, including in the synthesis
of pharmaceuticals and other complex molecules. While a specific Safety Data Sheet (SDS) for
the hydrochloride salt is not readily available, this guide provides a comprehensive overview of
the safety, handling, and toxicological data based on the well-documented properties of
iminodiacetic acid, supplemented with critical information regarding the hazards associated
with hydrochloride salts. This document is intended for researchers, scientists, and drug
development professionals to ensure the safe handling and use of this compound.

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for iminodiacetic acid. It is important
to note that the hydrochloride salt will have a different molecular weight and may exhibit
variations in some physical properties. The toxicological data should be considered relevant,
with the hydrochloride form potentially exhibiting enhanced irritant or corrosive properties due
to its acidic nature.

Table 1: Physical and Chemical Properties of Iminodiacetic Acid (CAS: 142-73-4)
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Property Value Source
Molecular Formula C4H7NOa4 [1]
Molecular Weight 133.10 g/mol [2]
Appearance ;I)l\glqu;tz beige crystalline 1]
Melting Point 247.5 °C (decomposes) [5]
Boiling Point 370.56 °C (estimated) [5]
Solubility in Water 24.3 g/L [3]

pKa 1.90 [3]
Vapor Pressure 2x 107 mm Hg at 25 °C [3]

Table 2: Toxicological Data for Iminodiacetic Acid

Endpoint Value Species Route Source
LD50 > 2000 mg/kg Rat Oral [6]
LD50 250 mg/kg Mouse Intraperitoneal [7]

Hazard Identification and GHS Classification

Iminodiacetic acid is classified as a hazardous substance. The hydrochloride salt is expected to
carry similar classifications, with a potential for increased severity in some categories due to
the presence of the hydrochloride moiety.

Globally Harmonized System (GHS) Classification for Iminodiacetic Acid
 Skin Irritation: Category 2[1][8][9]
o Serious Eye Irritation: Category 2/2A[1][8][9]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[1][8][9]
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Hazard Statements:

e H315: Causes skin irritation.[1][9]

e H319: Causes serious eye irritation.[1][9]

o H335: May cause respiratory irritation.[1][9]
Signal Word: Warning[1][8]

The following diagram illustrates the GHS hazard classification for iminodiacetic acid.
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GHS Hazard Classification for Iminodiacetic Acid

Experimental Protocols

Detailed experimental protocols for the toxicological endpoints listed are not typically provided
in standard Safety Data Sheets. The LD50 values are generally determined using standardized
OECD (Organisation for Economic Co-operation and Development) or equivalent guidelines.
For instance, the acute oral toxicity (LD50) is often determined according to OECD Guideline
420 (Acute Oral Toxicity - Fixed Dose Procedure) or OECD Guideline 423 (Acute Oral Toxicity -
Acute Toxic Class Method). These protocols involve the administration of the substance to
fasted animals, followed by observation for a set period (typically 14 days) to monitor for signs
of toxicity and mortality.
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Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with
iminodiacetic acid and its hydrochloride salt.

Handling:

Use in a well-ventilated area.[4]

Avoid breathing dust.[1][10]

Avoid contact with skin and eyes.[1][4]

Wear appropriate personal protective equipment (PPE).[1]

Wash hands thoroughly after handling.[1][4]

Storage:

» Store in a cool, dry, well-ventilated area.[1][4]

o Keep container tightly closed.[1][4]

o Store away from incompatible materials such as strong oxidizing agents.[1][3]

The following workflow illustrates the recommended procedure for handling iminodiacetic acid
hydrochloride.
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Recommended Handling Workflow

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is essential to prevent exposure. For the
hydrochloride salt, which may be corrosive, stringent PPE is recommended.

+ Eye/Face Protection: Chemical safety goggles or a face shield.[1]
« Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[1]

+ Respiratory Protection: In case of insufficient ventilation or when dust is generated, use a
NIOSH-approved particulate respirator.[1]

The following diagram outlines the necessary PPE for handling iminodiacetic acid
hydrochloride.
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Personal Protective Equipment Requirements

First Aid Measures

In case of exposure, immediate and appropriate first aid is critical. The acidic nature of the
hydrochloride salt necessitates thorough rinsing with water.
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[4]

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical attention if irritation develops.[4]

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical attention.[4]

 Ingestion: Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls
of milk or water. Get medical attention.[4]

The following flowchart details the first aid procedures for exposure to iminodiacetic acid
hydrochloride.

Rouge of Exposure

Y 4 Y Y
Eye Contact] (Skin Contact) Gnhalation] Gngestion

First Aid Actions
i i Y

Flush with water for 15 min Flush with water for 15 min
Seek medical attention Remove contaminated clothing

Move to fresh air Rinse mouth with water
Provide oxygen if needed Do NOT induce vomiting
Seek medical attention Seek medical attention
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First Aid Procedures for Exposure

Stability and Reactivity

Iminodiacetic acid is stable under normal conditions.[1][3] The hydrochloride salt is also
expected to be stable.
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» Conditions to Avoid: Dust generation, excess heat.[4]

e Incompatible Materials: Strong oxidizing agents.[1][3][4] Hydrochloric acid and its salts can
be corrosive to metals.[11][12]

e Hazardous Decomposition Products: Upon combustion, it may produce carbon oxides (CO,
CO02), and nitrogen oxides (NOx).[3][8]

Disposal Considerations

Dispose of waste in accordance with local, state, and federal regulations. Dissolving or mixing
the material with a combustible solvent and burning in a chemical incinerator equipped with an
afterburner and scrubber is a potential disposal method.[13]

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety
Data Sheet. It is the responsibility of the user to conduct a thorough risk assessment before
handling this chemical. Always consult the most up-to-date safety information from the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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